Cas no 140477-38-9 (Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-)

Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)- structure
140477-38-9 structure
Product Name:Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-
CAS No:140477-38-9
MF:C19H18O2
MW:278.345025539398
CID:1294129
PubChem ID:15120528
Update Time:2025-04-20

Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-
    • 2,3,5,6-tetramethyl-4-(2-phenylethynyl)benzoic acid
    • DTXSID80568512
    • 2,3,5,6-Tetramethyl-4-(phenylethynyl)benzoic acid
    • 140477-38-9
    • Inchi: 1S/C19H18O2/c1-12-14(3)18(19(20)21)15(4)13(2)17(12)11-10-16-8-6-5-7-9-16/h5-9H,1-4H3,(H,20,21)
    • InChI Key: INVSKKCPWDDJPO-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)C(C)=C(C#CC2C=CC=CC=2)C(C)=C1C)=O

Computed Properties

  • Exact Mass: 278.13074
  • Monoisotopic Mass: 278.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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